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Compound of Interest

Compound Name: Menazon

Cat. No.: B1195053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical examination of Menazon, an organophosphate

compound. It details its chemical identity, including its CAS number and a comprehensive list of

synonyms. The document further explores its mechanism of action, toxicological data, and

established analytical methodologies.

Chemical Identity and Synonyms
Menazon, a triazine derivative, is chemically identified as O,O-Dimethyl S-(4,6-diamino-1,3,5-

triazin-2-yl)methyl phosphorodithioate. Its unique Chemical Abstracts Service (CAS) registry

number is 78-57-9.[1] Over the years, Menazon has been known by a variety of synonyms in

scientific literature and commercial products.
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Synonym Reference

Azidithion [1]

ENT 25,760 [1]

PP175 [1]

R 15,175 [1]

Saiphos [1]

Saphicol [1]

Saphizon [1][2]

Sayfor [1]

Sayfos [1]

Sayphos [1][2]

Syphos [1]

2,4-Diamino-6-

dimethoxyphosphinothionylthiomethyl-s-triazine
[1]

O,O-Dimethyl S-(4,6-diamino-s-triazin-2-

ylmethyl)phosphorodithioate

Phosphorodithioic acid, S-[(4,6-diamino-1,3,5-

triazin-2-yl)methyl] O,O-dimethyl ester

S-(4,6-Diamino-1,3,5-triazin-2-ylmethyl) O,O-

dimethyl phosphorodithioate
[1]

Core Mechanism of Action: Acetylcholinesterase
Inhibition
As an organophosphate pesticide, the primary mechanism of action for Menazon is the

inhibition of the enzyme acetylcholinesterase (AChE).[2][3] AChE is critical for the proper

functioning of the nervous system, where it is responsible for the hydrolysis of the

neurotransmitter acetylcholine (ACh) in the synaptic cleft.
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The inhibition of AChE by organophosphates like Menazon is an irreversible process involving

the phosphorylation of a serine hydroxyl group at the active site of the enzyme.[4][5] This

inactivation of AChE leads to an accumulation of acetylcholine in the synapse. The excess

acetylcholine results in the continuous stimulation of both muscarinic and nicotinic receptors,

leading to a state of cholinergic crisis.[5][6] This overstimulation disrupts normal nerve impulse

transmission, which is the basis of its insecticidal activity and also its toxicity to non-target

organisms.[3][5]
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Mechanism of Action of Menazon.

Toxicological Profile
The toxicity of Menazon is primarily attributed to its acetylcholinesterase-inhibiting properties.

The following table summarizes available quantitative toxicological data.

Organism Test Type Value Reference

Rat (female) Acute Oral LD50 1950 mg/kg [7]

Harlequin fish

(Rasbora

heteromorpha)

48-hour LC50 220 mg/L [1]

Experimental Protocols
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Acetylcholinesterase Inhibition Assay (General Protocol)
While a specific protocol for Menazon is not readily available in the reviewed literature, a

general colorimetric method based on Ellman's reagent is commonly used to determine AChE

inhibition by organophosphates.

Principle: The assay measures the activity of AChE by quantifying the production of thiocholine

from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid)

(DTNB, Ellman's reagent) to produce a yellow-colored product (5-thio-2-nitrobenzoate), which

can be measured spectrophotometrically at 412 nm. The presence of an inhibitor, such as

Menazon, will reduce the rate of this color change.

Materials:

Acetylcholinesterase (from a suitable source, e.g., electric eel)

Menazon (of known concentration)

Acetylthiocholine iodide (ATCI) - Substrate

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) - Ellman's Reagent

Phosphate buffer (e.g., 0.1 M, pH 8.0)

96-well microplate

Microplate reader

Procedure:

Reagent Preparation: Prepare stock solutions of Menazon, ATCI, and DTNB in appropriate

solvents and buffers.

Assay Setup: In a 96-well plate, add the phosphate buffer, DTNB solution, and the AChE

enzyme solution to each well.

Inhibitor Addition: Add varying concentrations of Menazon to the test wells. Include control

wells with no inhibitor.
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Pre-incubation: Incubate the plate for a defined period (e.g., 15 minutes) at a controlled

temperature (e.g., 37°C) to allow the inhibitor to interact with the enzyme.

Reaction Initiation: Add the substrate (ATCI) to all wells to start the enzymatic reaction.

Measurement: Immediately measure the absorbance at 412 nm in kinetic mode at regular

intervals (e.g., every minute for 10-15 minutes).

Data Analysis: Calculate the rate of reaction for each concentration of Menazon. The

percentage of inhibition can be determined by comparing the reaction rates in the presence

of Menazon to the control. The IC50 value (the concentration of inhibitor that causes 50%

inhibition of the enzyme) can then be calculated.
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Workflow for Acetylcholinesterase Inhibition Assay.
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Residue Analysis in Soil (General QuEChERS-based
Protocol)
A detailed, validated protocol specifically for Menazon in soil is not available in the reviewed

literature. However, a general approach for multi-residue analysis of pesticides in soil often

employs the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method followed

by chromatographic analysis.[8][9]

Principle: The QuEChERS method is a sample preparation technique that involves a salting-out

liquid-liquid extraction followed by a dispersive solid-phase extraction (d-SPE) for cleanup.

Materials:

Soil sample

Acetonitrile

Anhydrous magnesium sulfate

Sodium chloride

Dispersive SPE sorbents (e.g., PSA - primary secondary amine, C18)

Centrifuge and centrifuge tubes

Gas Chromatograph or Liquid Chromatograph coupled with a Mass Spectrometer (GC-MS

or LC-MS/MS)

Procedure:

Extraction:

Weigh a homogenized soil sample into a centrifuge tube.

Add acetonitrile and shake vigorously.

Add a salt mixture (e.g., magnesium sulfate and sodium chloride) to induce phase

separation.
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Centrifuge the sample.

Cleanup (Dispersive SPE):

Take an aliquot of the acetonitrile supernatant.

Transfer it to a d-SPE tube containing anhydrous magnesium sulfate and appropriate

sorbents (e.g., PSA to remove organic acids, C18 for nonpolar interferences).

Vortex and then centrifuge.

Analysis:

The final supernatant is collected and can be directly analyzed by GC-MS or LC-MS/MS

for the quantification of Menazon.
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General Workflow for Menazon Residue Analysis in Soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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